Cas no 32295-18-4 (Benzenesulfonamide,4-methyl-N-[[[(1S)-1-methyl-2-phenylethyl]amino]carbonyl]-)

Benzenesulfonamide,4-methyl-N-[[[(1S)-1-methyl-2-phenylethyl]amino]carbonyl]- structure
32295-18-4 structure
Product Name:Benzenesulfonamide,4-methyl-N-[[[(1S)-1-methyl-2-phenylethyl]amino]carbonyl]-
CAS No:32295-18-4
MF:C17H20N2O3S
MW:332.417303085327
CID:306926
PubChem ID:36102
Update Time:2025-04-19

Benzenesulfonamide,4-methyl-N-[[[(1S)-1-methyl-2-phenylethyl]amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-methyl-N-[[[(1S)-1-methyl-2-phenylethyl]amino]carbonyl]-
    • 1-(4-methylphenyl)sulfonyl-3-[(2S)-1-phenylpropan-2-yl]urea
    • TOSIFEN
    • Tosifene
    • Tosifene [INN-French]
    • Tosifeno
    • Tosifenum
    • DTXSID3046118
    • Benzenesulfonamide, 4-methyl-N-(((1-methyl-2-phenylethyl)amino)carbonyl)-, (S)-
    • NSC 310670; Sch 11973
    • TOSIFEN [INN]
    • CHEMBL2105565
    • Tosifen (USAN/INN)
    • EINECS 250-983-7
    • Tosifenum [INN-Latin]
    • TOSIFEN [USAN]
    • NSC 310670
    • Tox21_111773
    • (S)-1-(.alpha.-Methylphenethyl)-3-(p-tolysulfonyl)urea
    • Q27285697
    • 32295-18-4
    • CAS-32295-18-4
    • UNII-OK1IHO7PG8
    • Sch-11973
    • DTXCID1026118
    • Tosifeno [INN-Spanish]
    • (S)-1-(alpha-Methylphenethyl)-3-(p-tolysulfonyl)urea
    • NCGC00160377-01
    • Sch 11973
    • OK1IHO7PG8
    • NSC-310670
    • D06198
    • Tosifen [USAN:INN]
    • Inchi: 1S/C17H20N2O3S/c1-13-8-10-16(11-9-13)23(21,22)19-17(20)18-14(2)12-15-6-4-3-5-7-15/h3-11,14H,12H2,1-2H3,(H2,18,19,20)/t14-/m0/s1
    • InChI Key: XILWEASNBDKGSA-AWEZNQCLSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(NC(N[C@@H](C)CC1C=CC=CC=1)=O)(=O)=O

Computed Properties

  • Exact Mass: 332.11900
  • Monoisotopic Mass: 332.119463
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: nothing
  • Topological Polar Surface Area: 83.6

Experimental Properties

  • Density: 1.218
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.58
  • PSA: 83.65000
  • LogP: 4.47670

Benzenesulfonamide,4-methyl-N-[[[(1S)-1-methyl-2-phenylethyl]amino]carbonyl]- Related Literature

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